Biaryl cross-coupling reactions: convenient routes to new functionalized calix[8]arenes

New Journal of Chemistry Pub Date: 2003-09-05 DOI: 10.1039/B302613B

Abstract

Calix[8]arene substituted by styryl groups was prepared by Suzuki and Negishi type cross-coupling reactions respectively via the fully para brominated- and iodinated-octamethoxycalix[8]arene as intermediates. Single X-ray structure of the octabromo-octamethoxycalix[8]arene has been resolved.

Graphical abstract: Biaryl cross-coupling reactions: convenient routes to new functionalized calix[8]arenes
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